Cas no 56830-64-9 (BENZOIN-D10)

• Product Name: BENZOIN-D10
• CAS No: 56830-64-9
• MF: C₁₄H₁₂O₂
• MW: 222.305500984192
• CID: 946018
• PubChem ID: 71309617
• Update Time: 2025-04-19

BENZOIN-D10 Chemical and Physical Properties

Names and Identifiers

• BENZOIN-D10
• 1,1',2,2',3,3',4,4',5,5'-Decadeuterobenzoin
• 2-hydroxy-[1,2-bis(6-methylpyridin-2-yl)]ethan-1-one
• 2-hydroxy-1,2-bis-(6-methyl-[2]pyridyl)-ethanone
• 2-hydroxy-1,2-bis-pentadeuteriophenyl-ethanone
• 2-Hydroxy-1,2-di-< 2-methyl-pyridyl-(6)> -ethanon-(1)
• AC1L3ZJA
• AC1Q2N9I
• AC1Q5FWU
• AG-G-85671
• AGN-PC-014VZ4
• hydroxy(6-methyl-2-pyridyl)methyl 6-methyl-2-pyridyl ketone
• HYDROXY(6-METHYL-PYRIDIN-2-YL)METHYL 6-METHYL-PYRIDIN-
• NSC60028
• 2-Hydroxy-1,2-bis[(2H5)phenyl]ethanone
• 2-hydroxy-1,2-bis(2,3,4,5,6-pentadeuteriophenyl)ethanone
• Benzoin-(rings-d10), 98 atom % D
• HY-B1550S
• CS-0567029
• 56830-64-9

• Inchi： 1S/C14H12O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13,15H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
• InChI Key： ISAOCJYIOMOJEB-LHNTUAQVSA-N
• SMILES： OC(C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 222.146497081g/mol
• Monoisotopic Mass: 222.146497081g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 134-138 °C(lit.)
• Boiling Point: 194 °C/12 mmHg(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Benzoins